Cas no 1314719-47-5 (1-(2-Hydroxy-4,5-dimethylphenyl)cyclopropane-1-carbonitrile)

• Product Name: 1-(2-Hydroxy-4,5-dimethylphenyl)cyclopropane-1-carbonitrile
• CAS No: 1314719-47-5
• MF: C₁₂H₁₃NO
• MW: 187.237723112106
• CID: 5564825
• PubChem ID: 129919976
• Update Time: 2025-06-14

1-(2-Hydroxy-4,5-dimethylphenyl)cyclopropane-1-carbonitrile Chemical and Physical Properties

Names and Identifiers

• EN300-1870346
• 1-(2-hydroxy-4,5-dimethylphenyl)cyclopropane-1-carbonitrile
• 1314719-47-5
• 1-(2-Hydroxy-4,5-dimethylphenyl)cyclopropane-1-carbonitrile

• Inchi： 1S/C12H13NO/c1-8-5-10(11(14)6-9(8)2)12(7-13)3-4-12/h5-6,14H,3-4H2,1-2H3
• InChI Key： NDPKMRWOPXOCHY-UHFFFAOYSA-N
• SMILES： OC1=CC(C)=C(C)C=C1C1(C#N)CC1

Computed Properties

• Exact Mass: 187.099714038g/mol
• Monoisotopic Mass: 187.099714038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 273
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 44Ų

Additional information on 1-(2-Hydroxy-4,5-dimethylphenyl)cyclopropane-1-carbonitrile

Comprehensive Overview of 1-(2-Hydroxy-4,5-dimethylphenyl)cyclopropane-1-carbonitrile (CAS No. 1314719-47-5)

1-(2-Hydroxy-4,5-dimethylphenyl)cyclopropane-1-carbonitrile (CAS No. 1314719-47-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The molecule combines a cyclopropane ring with a hydroxyphenyl moiety, making it a versatile intermediate for synthesizing bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, given its ability to modulate biological pathways.

The compound's carbonitrile functional group enhances its reactivity, enabling it to participate in various chemical transformations. This property is critical for developing novel small-molecule inhibitors, a hot topic in oncology and neurodegenerative disease research. Recent studies have explored its role in targeting enzyme inhibition, aligning with the growing demand for precision medicine. The hydroxy and dimethyl substituents further contribute to its solubility and binding affinity, key factors in pharmacokinetics.

In the context of green chemistry, 1314719-47-5 has been evaluated for its environmental impact. With sustainability being a major focus in chemical manufacturing, researchers are optimizing synthetic routes to minimize waste and energy consumption. This aligns with the broader industry trend toward eco-friendly synthesis, a frequently searched topic in academic and industrial circles.

Another area of interest is the compound's potential in crop protection. Agrochemical companies are investigating derivatives of 1-(2-Hydroxy-4,5-dimethylphenyl)cyclopropane-1-carbonitrile for their herbicidal and fungicidal properties. This application resonates with the global push for sustainable agriculture, addressing food security challenges. The compound's stability under various environmental conditions makes it a promising candidate for next-generation pesticide formulations.

From a technical standpoint, the synthesis of 1314719-47-5 involves multi-step reactions, including cyclopropanation and nitrile formation. Advanced techniques like microwave-assisted synthesis and catalysis have been employed to improve yields and reduce reaction times. These methods are frequently discussed in organic chemistry forums, reflecting their relevance to modern laboratory practices.

Analytical characterization of 1-(2-Hydroxy-4,5-dimethylphenyl)cyclopropane-1-carbonitrile typically involves NMR spectroscopy, mass spectrometry, and HPLC. These techniques ensure purity and confirm structural integrity, which is crucial for regulatory compliance in pharmaceutical applications. The compound's spectral data is often shared in open-access databases, supporting collaborative research efforts.

In summary, 1314719-47-5 represents a compelling case study in the intersection of medicinal chemistry and material science. Its multifaceted applications, from drug development to agrochemicals, highlight its importance in contemporary research. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in addressing some of today's most pressing challenges.